Cas no 1261815-83-1 (2-Bromo-4-hydroxymandelic acid)

• Product Name: 2-Bromo-4-hydroxymandelic acid
• CAS No: 1261815-83-1
• MF: C₈H₇BrO₄
• MW: 247.042782068253
• CID: 6625341
• Update Time: 2024-01-16

2-Bromo-4-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-hydroxymandelic acid
• Benzeneacetic acid, 2-bromo-α,4-dihydroxy-

• Inchi： 1S/C8H7BrO4/c9-6-3-4(10)1-2-5(6)7(11)8(12)13/h1-3,7,10-11H,(H,12,13)
• InChI Key： QCUILTNFTLZZOM-UHFFFAOYSA-N
• SMILES： C1(C(O)C(O)=O)=CC=C(O)C=C1Br

Computed Properties

• Exact Mass: 245.953
• Monoisotopic Mass: 245.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.904±0.06 g/cm3(Predicted)
• Boiling Point: 454.0±40.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)